Cas no 2308299-45-6 (1-3-(furan-2-ylmethyl)azetidin-1-ylprop-2-en-1-one)

• Product Name: 1-3-(furan-2-ylmethyl)azetidin-1-ylprop-2-en-1-one
• CAS No: 2308299-45-6
• MF: C₁₁H₁₃NO₂
• MW: 191.226423025131
• CID: 6524978
• PubChem ID: 165784933
• Update Time: 2025-06-07

1-3-(furan-2-ylmethyl)azetidin-1-ylprop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• 1-3-(furan-2-ylmethyl)azetidin-1-ylprop-2-en-1-one
• EN300-26578998
• 1-[3-(furan-2-ylmethyl)azetidin-1-yl]prop-2-en-1-one
• Z2738282755
• 2308299-45-6

• Inchi： 1S/C11H13NO2/c1-2-11(13)12-7-9(8-12)6-10-4-3-5-14-10/h2-5,9H,1,6-8H2
• InChI Key： RRIPMMICFRIDEK-UHFFFAOYSA-N
• SMILES： O1C=CC=C1CC1CN(C(C=C)=O)C1

Computed Properties

• Exact Mass: 191.094628657g/mol
• Monoisotopic Mass: 191.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 33.4Ų

Additional information on 1-3-(furan-2-ylmethyl)azetidin-1-ylprop-2-en-1-one

Professional Introduction to Compound with CAS No. 2308299-45-6 and Product Name: 1-3-(furan-2-ylmethyl)azetidin-1-ylprop-2-en-1-one

The compound identified by the CAS number 2308299-45-6 and the product name 1-3-(furan-2-ylmethyl)azetidin-1-ylprop-2-en-1-one represents a significant advancement in the field of pharmaceutical chemistry. This compound, featuring a unique structural framework, has garnered attention for its potential applications in medicinal chemistry and drug discovery. The molecular architecture of this compound incorporates a furan moiety linked to an azetidine ring, which is further connected to a propenone functional group. Such a combination of heterocyclic structures and reactive sites makes it a promising candidate for further exploration in synthetic chemistry and pharmacological research.

In recent years, the development of novel heterocyclic compounds has been a focal point in medicinal chemistry due to their diverse biological activities. The presence of the furan ring in this compound suggests potential interactions with biological targets, including enzymes and receptors, which are critical for modulating various physiological processes. The azetidine ring, on the other hand, introduces additional conformational flexibility, allowing for multiple binding orientations that could enhance drug-like properties such as solubility and bioavailability. These structural features make 1-3-(furan-2-ylmethyl)azetidin-1-ylprop-2-en-1-one an intriguing subject for further investigation.

Current research in pharmaceutical chemistry increasingly emphasizes the importance of structure-activity relationships (SAR) in designing molecules with desired therapeutic effects. The unique combination of functional groups in 1-3-(furan-2-ylmethyl)azetidin-1-ylprop-2-en-1-one provides a rich scaffold for modifying and optimizing its biological activity. For instance, the propenone group can serve as a versatile handle for further derivatization, enabling chemists to explore new analogs with enhanced efficacy or reduced toxicity. This adaptability is crucial in the iterative process of drug development, where initial hits are refined through structural modifications.

Recent studies have highlighted the potential of furan-based compounds in addressing various therapeutic challenges. The electronic properties of the furan ring can influence interactions with biological targets, making it a valuable component in designing molecules that modulate enzyme activity or receptor binding. In particular, the methyl-substituted furan moiety in this compound may enhance its ability to interact with specific binding pockets, improving affinity and selectivity. Such features are particularly relevant in the development of drugs targeting neurological disorders, where precise modulation of receptor activity is essential.

The azetidine ring in 1-3-(furan-2-ylmethyl)azetidin-1-ylprop-2-en-1-one adds another layer of complexity to its pharmacological profile. Azetidine derivatives have been explored for their potential applications in anti-inflammatory and antimicrobial therapies due to their ability to interfere with key biological pathways. The presence of this heterocycle suggests that this compound may exhibit similar activities, although further research is needed to fully elucidate its mechanism of action. The propenone group further extends the possibilities for biological interactions, offering multiple sites for functionalization and optimization.

In the context of drug discovery, computational methods play an increasingly important role in predicting the biological activity of novel compounds. Advanced computational techniques, such as molecular docking and quantum mechanical calculations, can provide insights into how this compound might interact with biological targets at the molecular level. These predictions can guide experimental efforts by identifying promising lead structures and highlighting key functional groups that should be prioritized for optimization. The integration of computational chemistry with experimental pharmacology has significantly accelerated the drug discovery process in recent years.

The synthesis of 1-3-(furan-2-ylmethyl)azetidin-1-ypropenone presents an interesting challenge for synthetic chemists due to its complex structural features. However, recent advances in synthetic methodologies have made it possible to construct such molecules efficiently and with high precision. Techniques such as transition metal-catalyzed cross-coupling reactions and organometallic chemistry have enabled the assembly of intricate heterocyclic frameworks like those found in this compound. These methods not only improve yield but also allow for greater control over stereochemistry, which is critical for achieving optimal biological activity.

Future directions in research on this compound may include exploring its potential as a scaffold for developing new therapeutic agents. By systematically modifying different functional groups within its structure, researchers can generate libraries of derivatives with tailored properties. High-throughput screening (HTS) techniques can then be employed to identify compounds with enhanced biological activity or improved pharmacokinetic profiles. Such an approach aligns with modern trends in drug discovery that emphasize rapid iteration and data-driven decision-making.

The broader significance of this compound lies in its contribution to our understanding of how structural features influence biological activity. By studying molecules like 1-(3-(furan 2 ylmethyl) azetidin 1 yl prop 2 en 1 one)*, researchers can gain valuable insights into the relationships between molecular structure and function. These insights are not only important for developing new drugs but also for advancing our fundamental understanding of chemical biology. As our knowledge base grows, so too does our ability to design molecules that precisely target specific biological processes.

In conclusion, 2308299 45 6and its corresponding product name represent a compelling example of how innovative molecular design can lead to novel therapeutic agents。The unique combination of structural features makes it a valuable tool for researchers exploring new frontiers in pharmaceutical chemistry。With continued investigation，this compound has the potential to contribute significantly to advancements across multiple therapeutic areas。As science progresses，such discoveries underscore the importance of interdisciplinary collaboration between chemists，biologists，and computational scientists。Together，they push boundaries toward more effective treatments that improve human health worldwide。